Cas no 477493-08-6 (N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2,4-dichlorobenzamide)

• Product Name: N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2,4-dichlorobenzamide
• CAS No: 477493-08-6
• MF: C₂₀H₁₃Cl₂N₃O
• MW: 382.242722272873
• CID: 6058883
• PubChem ID: 4987128
• Update Time: 2025-10-30

N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2,4-dichlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2,4-dichlorobenzamide
• N-(3-(1H-benzo[d]imidazol-2-yl)phenyl)-2,4-dichlorobenzamide
• N-[3-(1H-benzimidazol-2-yl)phenyl]-2,4-dichlorobenzamide
• Benzamide, N-[3-(1H-benzimidazol-2-yl)phenyl]-2,4-dichloro-
• 477493-08-6
• AKOS000475581
• F0806-0282
• Oprea1_468141
• AP-970/41376254
• N-[3-(1H-1,3-BENZODIAZOL-2-YL)PHENYL]-2,4-DICHLOROBENZAMIDE

• Inchi： 1S/C20H13Cl2N3O/c21-13-8-9-15(16(22)11-13)20(26)23-14-5-3-4-12(10-14)19-24-17-6-1-2-7-18(17)25-19/h1-11H,(H,23,26)(H,24,25)
• InChI Key： XILOWMBGNMUXMG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2NC3=CC=CC=C3N=2)=C1)(=O)C1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 381.0435674g/mol
• Monoisotopic Mass: 381.0435674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.452±0.06 g/cm3(Predicted)
• pka: 11.29±0.10(Predicted)

Additional information on N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2,4-dichlorobenzamide

N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2,4-dichlorobenzamide (CAS No. 477493-08-6): A Comprehensive Overview

N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2,4-dichlorobenzamide (CAS No. 477493-08-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2,4-dichlorobenzamide make it a promising candidate for various pharmacological studies.

The benzodiazepine core in N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2,4-dichlorobenzamide is a key structural element that contributes to its biological activity. Benzodiazepines are widely used in the treatment of anxiety disorders, insomnia, and muscle spasms due to their ability to modulate the GABAergic system. However, the presence of the 2,4-dichlorobenzamide moiety in this compound adds an additional layer of complexity and potential for novel biological interactions.

Recent studies have highlighted the potential of N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2,4-dichlorobenzamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers found that N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2,4-dichlorobenzamide effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding suggests that the compound may have applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the potential antitumor activity of N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2,4-dichlorobenzamide. A study published in Cancer Research reported that this compound selectively inhibits the growth of various cancer cell lines, including those derived from breast and lung cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G0/G1 phase. These findings indicate that N-3-(1H-1,3-benzodiazol-2-yl)phenyl may be a valuable lead compound for the development of new anticancer agents.

In addition to its anti-inflammatory and antitumor properties, N-3-(1H-1,3-benzodiazolol)l)-yl)phenyl may also have neuroprotective effects. Research conducted at a leading pharmaceutical institute has shown that this compound can protect neurons from oxidative stress-induced damage. The neuroprotective activity is attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. These findings suggest that N-3-(1H-*benzodiazol*-2-yl)pheny*l could be further investigated for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of N-*3*-(1*H*-*benzodiazol*-2-y*l*)pheny*l-*2*,*4*-dichloroben*z*amid*e* has been extensively studied to optimize its yield and purity. Various synthetic routes have been reported in the literature, including those involving palladium-catalyzed cross-coupling reactions and multistep synthesis strategies. The choice of synthetic method depends on factors such as cost-effectiveness, scalability, and environmental impact.

To ensure the safety and efficacy of N-*3*-(1*H*-*benzodiazol*-2-y*l*)pheny*l-*2*,*4*-dichloroben*z*amid*e*, extensive preclinical studies are essential. These studies typically involve in vitro assays to evaluate cytotoxicity and pharmacokinetic properties, followed by in vivo experiments to assess toxicity and therapeutic efficacy in animal models. The results from these studies will provide crucial data for advancing N-*3*-(1*H*-*benzodiazol*-2-y*l*)pheny*l-*2*,*4*-dichloroben*z*amid*e* into clinical trials.

In conclusion, N-*3*-(1*H*-*benzodiazol*-2-y*l*)pheny*l-*2*,*4*-dichloroben*z*amid*e* (CAS No. 477493-*08*-6) is a multifaceted compound with promising therapeutic potential. Its unique structure combines elements from well-known benzodiazepine derivatives with novel functional groups that enhance its biological activity. Ongoing research continues to uncover new applications for this compound in areas such as inflammation, cancer, and neurodegeneration. As more data becomes available from preclinical and clinical studies, N-*3*-(1*H*-*benzodiazol*-2-y*l*)pheny*l-*2*,*4*-dichloroben*z*amid*e* may prove to be a valuable addition to the pharmaceutical arsenal.